Cas no 1016501-29-3 (1-(prop-2-enoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(prop-2-enoyl)piperidine-3-carboxylic acid
• CAS No: 1016501-29-3
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD09932509
• CID: 4566781
• PubChem ID: 23034781
• Update Time: 2025-06-08

1-(prop-2-enoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-(1-oxo-2-propen-1-yl)-
• 1-(prop-2-enoyl)piperidine-3-carboxylic acid
• 1016501-29-3
• Z316091100
• AKOS000174009
• 1-Acryloylpiperidine-3-carboxylic acid
• 1-(prop-2-enoyl)piperidine-3-carboxylicacid
• EN300-312259
• 1-prop-2-enoylpiperidine-3-carboxylic acid
• G65061
• SCHEMBL5121118

• MDL： MFCD09932509
• Inchi： 1S/C9H13NO3/c1-2-8(11)10-5-3-4-7(6-10)9(12)13/h2,7H,1,3-6H2,(H,12,13)
• InChI Key： VBROFLVSVXVQEG-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCCC(C(O)=O)C1

Computed Properties

• Exact Mass: 183.089543g/mol
• Monoisotopic Mass: 183.089543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 183.2g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(prop-2-enoyl)piperidine-3-carboxylic acid

Introduction to 1-(prop-2-enoyl)piperidine-3-carboxylic acid (CAS No. 1016501-29-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(prop-2-enoyl)piperidine-3-carboxylic acid, identified by the chemical identifier CAS No. 1016501-29-3, is a structurally intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. This compound, featuring a piperidine core appended with a prop-2-enoyl (acryloyl) moiety and a carboxylic acid functional group at the 3-position, presents a unique scaffold for the development of novel bioactive molecules. The piperidine ring is a well-documented pharmacophore in drug discovery, frequently incorporated into therapeutic agents due to its ability to modulate biological targets such as kinases, GPCRs, and ion channels. The presence of the acryloyl group introduces additional reactivity, enabling post-synthetic modifications that can enhance binding affinity or bioavailability.

The 1-(prop-2-enoyl)piperidine-3-carboxylic acid scaffold has been explored in several high-profile research endeavors, particularly in the quest for small-molecule inhibitors targeting oncogenic pathways. Recent studies have highlighted its potential as a precursor for designing inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are frequently dysregulated in cancer. By leveraging computational modeling and structure-based drug design, researchers have identified derivatives of this compound that exhibit potent inhibitory activity against CDK4/6, promising candidates for further development into anticancer therapeutics. The acryloyl moiety serves as a handle for covalent bond formation with cysteine residues in target proteins, a strategy that has shown remarkable success in generating highly selective kinase inhibitors.

Beyond oncology, 1-(prop-2-enoyl)piperidine-3-carboxylic acid has found utility in the development of compounds targeting neurological disorders. Piperidine derivatives are known to interact with neurotransmitter receptors and ion channels, making them attractive candidates for treating conditions such as epilepsy, depression, and neurodegenerative diseases. Preliminary investigations have demonstrated that modifications of this scaffold can yield molecules with enhanced affinity for serotonin receptors (5-HT receptors), which play a pivotal role in mood regulation. The carboxylic acid group further expands its synthetic utility, allowing for amide bond formation with various pharmacophores or polar groups to fine-tune solubility and metabolic stability.

The synthetic accessibility of 1-(prop-2-enoyl)piperidine-3-carboxylic acid is another compelling aspect that underscores its significance in medicinal chemistry. The compound can be readily synthesized via established organic transformations, such as acylation of piperidine derivatives followed by functional group interconversion. This accessibility facilitates rapid screening of large libraries of derivatives, enabling high-throughput virtual screening (HTVS) and experimental testing to identify lead compounds with desired biological activity. Advances in flow chemistry have further streamlined the synthesis of this compound and its analogs, reducing reaction times and improving scalability—a critical factor for transitioning from academic research to industrial applications.

In the realm of chemical biology, 1-(prop-2-enoyl)piperidine-3-carboxylic acid has been employed as an intermediate in the synthesis of probes for studying protein-protein interactions (PPIs). The acryloyl group’s propensity to react with thiol-containing biomolecules has been exploited to develop photoaffinity labeling agents capable of capturing transient interactions within cellular signaling networks. Such probes are invaluable tools for elucidating complex biological pathways and identifying novel drug targets. Moreover, the piperidine core’s ability to adopt multiple conformations enhances its binding versatility, making it an excellent candidate for designing molecules that interact with structurally heterogeneous targets.

Recent advances in biocatalysis have also opened new avenues for utilizing 1-(prop-2-enoyl)piperidine-3-carboxylic acid as a building block. Enzymatic methods such as transacylation reactions mediated by cytochrome P450 enzymes or thioesterases offer sustainable routes to modify this scaffold without generating hazardous byproducts. Such green chemistry approaches align with the growing emphasis on environmentally conscious drug development and could potentially reduce the ecological footprint of synthesizing complex molecules like this one.

The pharmacokinetic profile of derivatives derived from 1-(prop-2-enoyl)piperidine-3-carboxylic acid remains an area of active investigation. While early studies suggested that modifications at the carboxylic acid position could influence solubility and metabolic clearance, recent work has focused on optimizing bioavailability through prodrug strategies or covalent conjugation to polyethylene glycol (PEG) chains. These efforts aim to enhance tissue penetration and prolong circulation time—key attributes for effective therapeutic intervention. Computational modeling has played a pivotal role here by predicting how different substituents will impact pharmacokinetic properties before experimental validation.

Looking ahead,1-(prop-2-enoyl)piperidine-3-carboxylic acid is poised to remain at the forefront of medicinal chemistry innovation due to its structural adaptability and functional richness. As computational tools become increasingly sophisticated,the potential space for discovering novel derivatives will expand exponentially, enabling researchers to tackle previously inaccessible biological targets with greater precision. Collaborative efforts between academia and industry are likely to accelerate progress toward clinical applications,as shared resources allow for rapid translation from benchside discoveries into market-ready therapeutics.